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Compound of Interest

Compound Name: Benzylpenicillin Impurity 11

Cat. No.: B086273 Get Quote

A Note on Benzylpenicillin Impurity 11: Publicly available scientific literature and

pharmacopoeial standards do not contain specific information for a compound designated as

"Benzylpenicillin Impurity 11." It is possible that this is a proprietary or less common

designation. This guide will therefore focus on a well-characterized and significant related

substance, Benzylpenicillin Impurity A (6-aminopenicillanic acid or 6-APA), as a representative

example to fulfill the core technical requirements of this document. 6-APA is the fundamental

nucleus of all penicillin antibiotics and a critical process-related impurity in the production of

benzylpenicillin.[1][2]

This technical guide is intended for researchers, scientists, and drug development

professionals, providing a comprehensive overview of the characterization data and analytical

methodologies for Benzylpenicillin Impurity A (6-APA).

Physicochemical and Spectroscopic
Characterization of 6-Aminopenicillanic Acid (6-
APA)
6-Aminopenicillanic acid is the core chemical structure of penicillin, which can be substituted at

the 6-amino position to create various semi-synthetic penicillins.[1][3]

Table 1: Physicochemical Properties of 6-Aminopenicillanic Acid
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Property Value Reference

IUPAC Name

(2S,5R,6R)-6-amino-3,3-

dimethyl-7-oxo-4-thia-1-

azabicyclo[3.2.0]heptane-2-

carboxylic acid

--INVALID-LINK--

CAS Number 551-16-6 --INVALID-LINK--

Molecular Formula C₈H₁₂N₂O₃S --INVALID-LINK--

Molecular Weight 216.26 g/mol --INVALID-LINK--

Melting Point 198 °C --INVALID-LINK--

Solubility in Water 0.4 g/100 mL --INVALID-LINK--

Table 2: Spectroscopic Data for 6-Aminopenicillanic Acid

Spectroscopic Technique Key Data

¹H NMR (D₂O)
Predicted shifts are available in the Human

Metabolome Database.[4]

¹³C NMR (DMSO-d6)
Signals have been reported for derivatives of 6-

APA.[5]

Mass Spectrometry
Molecular Ion Peak: Expected at m/z 216.0569

(for C₈H₁₂N₂O₃S).[3]

Infrared (IR) Spectroscopy

Characteristic peaks for the β-lactam carbonyl

group and other functional groups have been

reported.[6][7][8]

Experimental Protocols
The following is a representative HPLC method for the analysis of 6-APA in the presence of

penicillins.

Table 3: HPLC Method Parameters
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Parameter Specification

Column C18 stationary phase

Mobile Phase

Acetonitrile and water mixture (e.g., 60:40, v/v),

with pH adjusted to 4 using orthophosphoric

acid.

Flow Rate 1.0 mL/min

Detection UV at 240 nm

Injection Volume 20 µL

Temperature Ambient

Protocol:

Standard Preparation: Prepare a stock solution of 6-APA reference standard in the mobile

phase. Prepare a series of dilutions to create a calibration curve.

Sample Preparation: Dissolve the benzylpenicillin sample in the mobile phase to a known

concentration.

Chromatographic Run: Inject the standard solutions and the sample solution into the HPLC

system.

Data Analysis: Identify the 6-APA peak in the sample chromatogram by comparing its

retention time with that of the standard. Quantify the amount of 6-APA in the sample using

the calibration curve.

Signaling Pathways and Logical Relationships
The primary mechanism of action of benzylpenicillin is the inhibition of bacterial cell wall

synthesis.[9][10][11] 6-APA, as the core of the penicillin molecule, is integral to this activity.
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Mechanism of Action of Benzylpenicillin and the Role of 6-APA

Synthesis & Impurity Formation
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Caption: Benzylpenicillin's mechanism of action and 6-APA's role.

The following diagram illustrates a typical workflow for the characterization of 6-APA as an

impurity in a benzylpenicillin sample.
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Experimental Workflow for 6-APA Characterization

Benzylpenicillin Sample
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Caption: Workflow for 6-APA analysis in Benzylpenicillin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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